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Compound of Interest

Compound Name: Tyk2-IN-5

Cat. No.: B2639095

Essential Safety and Handling Guide for Tyk2-IN-5

This guide provides immediate and essential safety and logistical information for the handling
and disposal of Tyk2-IN-5, a potent and selective tyrosine kinase 2 (Tyk2) inhibitor. The
information is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Disclaimer: This document provides guidance based on general knowledge of handling potent
small molecule inhibitors and related compounds. It is not a substitute for a compound-specific
Safety Data Sheet (SDS). Always consult the SDS provided by the supplier for Tyk2-IN-5
before handling.

Chemical and Physical Properties

A summary of the key identifiers and properties of Tyk2-IN-5 is provided below.
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Property Value Reference
CAS Number 1797432-62-2 [1][2][3]
Molecular Formula C21H19FN802 [2][4]
Molecular Weight 434.43 g/mol [4]
Appearance Solid (4]
Solubility Soluble in DMSO [2][3]
Storage Conditions Store at -20°C or -80°C [1][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Tyk2-IN-5 to

minimize exposure and ensure personal safety. This guidance is based on recommendations

for handling hazardous drugs and potent compounds.[5][6]

PPE Category

Specific Recommendations

Hand Protection

Wear two pairs of chemotherapy-rated, powder-
free nitrile gloves.[7] Change gloves

immediately if contaminated.

Eye Protection

Use chemical safety goggles or a face shield to

protect against splashes.[8][9]

Body Protection

Wear a disposable, fluid-resistant gown over a
lab coat.[5][7] Ensure the gown has long

sleeves and tight-fitting cuffs.

Respiratory Protection

When handling the solid compound outside of a
certified chemical fume hood or biological safety
cabinet, a NIOSH-approved N95 or higher-level
respirator is required to prevent inhalation of

aerosols.[5][7]
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Operational Plan: Step-by-Step Handling
Procedures

Follow these procedures to ensure the safe handling of Tyk2-IN-5 from receipt to use in
experiments.

1. Receiving and Unpacking:

Upon receipt, inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves, lab coat, and safety glasses) during unpacking.
Verify the container label matches the product ordered.

Store the compound at the recommended temperature (-20°C or -80°C) in a designated and
clearly labeled area for potent compounds.[1][4]

. Preparation of Stock Solutions:

All handling of the solid compound and preparation of solutions must be conducted in a
certified chemical fume hood or a Class Il Biosafety Cabinet to control airborne particles.[5]

Before weighing, ensure all necessary equipment (spatula, weigh boat, vials) and waste
disposal bags are within the containment area.

Use a dedicated set of equipment for handling Tyk2-IN-5 to prevent cross-contamination.

When dissolving the compound, add the solvent slowly to the solid to avoid splashing. Tyk2-
IN-5 is soluble in DMSO.[2][3]

Tightly cap all solution vials and label them clearly with the compound name, concentration,
solvent, and date of preparation.

. Experimental Use:

When using solutions of Tyk2-IN-5, continue to wear all recommended PPE.
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e Conduct all experimental procedures involving the compound in a well-ventilated area,
preferably within a fume hood.

e Avoid direct contact with skin, eyes, and clothing.[8] In case of contact, follow the first aid
measures outlined below.

4. First Aid Measures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[10]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[10]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek
medical attention.[10]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[10]

Disposal Plan

Proper disposal of Tyk2-IN-5 and associated waste is crucial to prevent environmental
contamination and accidental exposure.

1. Waste Segregation:
» All materials that have come into contact with Tyk2-IN-5 are considered hazardous waste.

e This includes:

o

Unused or expired solid compound and solutions.

[¢]

Contaminated PPE (gloves, gowns, etc.).

o

Disposable labware (pipette tips, tubes, vials).

o

Cleaning materials (wipes, absorbents).
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2. Waste Collection and Labeling:

o Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste
container.

o Collect all liquid waste containing Tyk2-IN-5 in a separate, sealed, and labeled hazardous
waste container.

o Label all waste containers with "Hazardous Chemical Waste," the name "Tyk2-IN-5," and the
primary hazards (e.g., "Toxic," "Potent Compound").

3. Final Disposal:

» Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EHS) office.

Do not dispose of Tyk2-IN-5 or its waste down the drain or in the regular trash.[8]

Visual Workflow for Handling Tyk2-IN-5

The following diagram illustrates the standard workflow for the safe handling of Tyk2-IN-5 in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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